2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C12H12ClN3O2S
• Molecular Weight: 297.76 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C12H12ClN3O2S/c1-2-11-15-16-12(19-11)14-10(17)7-18-9-5-3-8(13)4-6-9/h3-6H,2,7H2,1H3,(H,14,16,17)
• InChI Key: IYDKBPGBBKZLPZ-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)NC(=O)COC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, also known as TA-02, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of thiadiazole derivatives, which have been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic effects.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, it has been reported to inhibit the activation of NF-κB, a transcription factor that plays a critical role in the regulation of inflammation and immune responses. This inhibition leads to a reduction in the production of pro-inflammatory cytokines, ultimately resulting in a decrease in inflammation.
Biochemical and physiological effects:
In addition to its anti-inflammatory effects, 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has also been reported to exhibit anti-tumor and anti-diabetic effects. Studies have shown that 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide can induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has also been reported to improve insulin sensitivity and glucose tolerance in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is its reproducible synthesis method, which allows for consistent results in lab experiments. However, one of the limitations of 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is its potential as an anti-tumor agent, particularly in the treatment of breast cancer. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide and its potential side effects.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 4-chlorophenol with ethyl 2-bromoacetate to form ethyl 2-(4-chlorophenoxy)acetate. This intermediate is then reacted with thiosemicarbazide to form 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide. The synthesis of 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been reported to be efficient and reproducible, making it a promising candidate for further research.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. This makes 2-(4-chlorophenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.